2-Acetylthiazole-5-carboxylic acid

• IUPAC Name: 2-acetyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C6H5NO3S/c1-3(8)5-7-2-4(11-5)6(9)10/h2H,1H3,(H,9,10)
• InChI Key: LIFGFPYQXSGAQL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC=C(S1)C(=O)O
• Molecular Formula: C6H5NO3S
• DSSTOX Substance ID: DTXSID40678762
• Molecular Weight: 171.18 g/mol
• CAS RN: 1095824-76-2

Description

2-Acetylthiazole-5-carboxylic acid is a compound that has been identified as a widespread component in various organisms, including eukaryotes, archaebacteria, and eubacteria. It has been found at levels ranging from 27 to 1100 nmol/g dry weight of tissue, suggesting its potential role as a coenzyme due to its reactive carbonyl group .

Synthesis Analysis

The synthesis of related thiazole derivatives has been explored in several studies. For instance, the synthesis of 3-C-carboxy-5-deoxy-L-xylose, a branched-chain sugar, involved the stereoselective addition of 2-trimethylsilyl thiazole to a pentofuranose derivative, followed by conversion of the thiazole group into a carboxyl group . Another study reported the synthesis of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, which involved cyclization of the carboxylic acid group with thiosemicarbazide . Additionally, 2-acetylthiazole has been used as a homologating reagent for aldehydes, leading to the synthesis of amino hexoses from L-serinal .

Molecular Structure Analysis

The molecular structure of thiazole derivatives has been investigated using various techniques. X-ray diffraction analysis (XDA) was employed to study the three-dimensional structure of 2-acetylamino-5-(2-benzimidazolyl)-4-methylthiazole monohydrate, revealing insights into the arrangement of atoms within the molecule . Crystallographic studies of 5-acetyl-2-(N,N-disubstituted amino)thiazoles have shown that these compounds can exist in different conformations, with the stereochemistry of the rotational isomers influencing their infrared carbonyl (CO) band positions .

Chemical Reactions Analysis

Thiazole derivatives participate in various chemical reactions. Thiuronium salts have been used in the synthesis of benzimidazolylthiazoles, reacting with carboxylic acid anhydrides . The synthesis of 2,5-disubstituted 1,3,4-oxadiazoles containing benzothiazolylthiol grouping involved cyclodehydration and condensation reactions, demonstrating the versatility of thiazole compounds in chemical synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives are influenced by their molecular structure. For example, the presence of different substituents at the 4-position of 5-acetylthiazoles affects their conformational stability and the arrangement of the acetyl group, which in turn impacts their spectroscopic properties and reactivity . The widespread occurrence of 2-acetylthiazole-4-carboxylic acid in biological material suggests that its physical and chemical properties are conducive to its role in biological systems .

Scientific Research Applications

1. Widespread Distribution in Organisms

• 2-Acetylthiazole-4-carboxylic acid is distributed broadly across eukaryotes, archaebacteria, and eubacteria, found in levels ranging from 27 to 1100 nmol/g of dry weight tissue. Due to its reactive carbonyl group, it is proposed to be a previously undescribed coenzyme (White, 1990).

2. Anticancer Activity

• A study on the synthesis and in-vitro anticancer evaluation of 5-(2′-indolyl)thiazoles, which are synthesized from 5-acetylthiazole, exhibited encouraging anticancer activity and selectivity towards certain human cancer cell lines (Vaddula et al., 2016).

3. Antibacterial and Antifungal Properties

• N-substituted-3-chloro-2-azetidinones synthesized from 2-aminobenzothiazole-6-carboxylic acid showed good to moderate antibacterial activity against various microorganisms and were tested for their antifungal activity (Chavan & Pai, 2007).

4. Synthesis of Arotinolol Hydrochloride

• 5-Acetylthiophene-2-carboxylic acid, derived from thiophene, was used in the synthesis of arotinolol hydrochloride, demonstrating its application in pharmaceutical synthesis (Hongbin et al., 2011).

5. Nonpeptide Angiotensin II Receptor Antagonists

• Imidazole-5-carboxylic acids, related to 2-acetylthiazole-5-carboxylic acid, were prepared and evaluated for their antagonistic activities to the angiotensin II receptor, showing promising results for hypertension treatment (Yanagisawa et al., 1996).

6. Reactions and Applications in Synthesis

• 5-Acetylthiazoles, closely related to 2-acetylthiazole-5-carboxylic acid, have been reviewed for their synthesis and reactions, with applications in producing biologically important compounds (Bondock et al., 2016).

7. Formation Pathways in Maillard Reaction

• The formation pathway of 2-acetylthiazole, possessing a nutty and popcorn-like aroma, was investigated using a model reaction of d-glucose and l-cysteine, revealing novel routes for its formation (Wang et al., 2020).

Safety and Hazards

The safety information for 2-Acetylthiazole-5-carboxylic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for 2-Acetylthiazole-5-carboxylic acid are not mentioned in the search results, thiazole derivatives, in general, have been the focus of ongoing research due to their diverse biological activities. This suggests that 2-Acetylthiazole-5-carboxylic acid and similar compounds could potentially be explored further in the context of drug discovery and development.

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been reported to exhibit diverse biological activities .

Mode of Action

Thiazole derivatives are known to interact with their targets, leading to changes that can result in various biological effects .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways, depending on their specific structure and targets .